Cas no 1704958-21-3 ((3R)-3-{(benzyloxy)carbonylamino}-3-(2,3-dimethylphenyl)propanoic acid)

• Product Name: (3R)-3-{(benzyloxy)carbonylamino}-3-(2,3-dimethylphenyl)propanoic acid
• CAS No: 1704958-21-3
• MF: C₁₉H₂₁NO₄
• MW: 327.374345541
• CID: 5220135
• PubChem ID: 103667808
• Update Time: 2025-06-13

(3R)-3-{(benzyloxy)carbonylamino}-3-(2,3-dimethylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, 2,3-dimethyl-β-[[(phenylmethoxy)carbonyl]amino]-, (βR)-
• 1704958-21-3
• EN300-121327
• (3R)-3-{[(benzyloxy)carbonyl]amino}-3-(2,3-dimethylphenyl)propanoic acid
• (3R)-3-{(benzyloxy)carbonylamino}-3-(2,3-dimethylphenyl)propanoic acid

• Inchi： 1S/C19H21NO4/c1-13-7-6-10-16(14(13)2)17(11-18(21)22)20-19(23)24-12-15-8-4-3-5-9-15/h3-10,17H,11-12H2,1-2H3,(H,20,23)(H,21,22)/t17-/m1/s1
• InChI Key： RQTMRTNODUIGPL-QGZVFWFLSA-N
• SMILES： O(CC1C=CC=CC=1)C(N[C@H](CC(=O)O)C1C=CC=C(C)C=1C)=O

Computed Properties

• Exact Mass: 327.14705815g/mol
• Monoisotopic Mass: 327.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.200±0.06 g/cm3(Predicted)
• Boiling Point: 534.2±50.0 °C(Predicted)
• pka: 4.38±0.10(Predicted)

Additional information on (3R)-3-{(benzyloxy)carbonylamino}-3-(2,3-dimethylphenyl)propanoic acid

Research Briefing on (3R)-3-{(benzyloxy)carbonylamino}-3-(2,3-dimethylphenyl)propanoic acid (CAS: 1704958-21-3)

In recent years, the compound (3R)-3-{(benzyloxy)carbonylamino}-3-(2,3-dimethylphenyl)propanoic acid (CAS: 1704958-21-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amino acid derivative, characterized by its unique structural features, has shown promising potential as a key intermediate in the synthesis of bioactive molecules and therapeutic agents. The benzyloxycarbonyl (Cbz) protecting group and the 2,3-dimethylphenyl moiety contribute to its versatility in medicinal chemistry applications, particularly in the development of enzyme inhibitors and receptor modulators.

Recent studies have focused on the synthetic optimization and biological evaluation of this compound. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility as a building block for novel protease inhibitors, showcasing improved yield and enantiomeric purity through a redesigned catalytic asymmetric synthesis route. The research team reported a 15% increase in overall yield compared to previous methods, while maintaining >99% enantiomeric excess, making it more viable for large-scale pharmaceutical production.

Pharmacological investigations have revealed interesting properties of derivatives stemming from this core structure. In vitro studies conducted at multiple research institutions have shown that certain analogs exhibit potent inhibitory activity against inflammatory mediators, with IC50 values in the low micromolar range. Particularly noteworthy is the compound's ability to maintain metabolic stability while demonstrating favorable pharmacokinetic profiles in preclinical models, addressing a common challenge in drug development.

The structural flexibility of (3R)-3-{(benzyloxy)carbonylamino}-3-(2,3-dimethylphenyl)propanoic acid has enabled its application across multiple therapeutic areas. Recent patent filings indicate its incorporation into candidates for neurological disorders, with one derivative currently in Phase I clinical trials for Parkinson's disease. The 2,3-dimethylphenyl group appears to confer enhanced blood-brain barrier penetration, while the Cbz-protected amino acid moiety provides a handle for further structural modifications.

Analytical characterization of this compound has also seen advancements. A 2024 study published in Analytical Chemistry presented a novel LC-MS/MS method for its quantification in biological matrices, achieving a lower limit of quantification of 0.1 ng/mL. This development significantly enhances the ability to study the compound's absorption, distribution, metabolism, and excretion (ADME) properties, facilitating more accurate pharmacokinetic modeling during drug development.

Looking forward, researchers anticipate expanded applications of this scaffold in targeted drug delivery systems. Preliminary work has demonstrated successful conjugation with nanoparticle carriers while maintaining biological activity. The compound's chemical handles allow for precise attachment of targeting ligands, opening possibilities for precision medicine approaches in oncology and autoimmune diseases. As synthetic methodologies continue to evolve and biological understanding deepens, (3R)-3-{(benzyloxy)carbonylamino}-3-(2,3-dimethylphenyl)propanoic acid is poised to remain a valuable tool in medicinal chemistry and drug discovery pipelines.